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Compound of Interest

Compound Name: 3-(Boc-amino)pentanoic acid

CAS No.: 183990-60-5; 557091-78-8

Cat. No.: B2409267

Get Quote

| MW: 217.26 g/mol [1]

Executive Summary & Molecular Context[1][2][3][4]
[5]
3-(Boc-amino)pentanoic acid (often referred to in peptidomimetic literature as Boc-

-homoglycine derivative or Boc-3-aminovaleric acid) is a critical building block in the synthesis
of

-peptides.[1] Unlike natural

-amino acids,

-amino acids possess an extra carbon in the backbone, conferring proteolytic stability and the
ability to form unique secondary structures like helices (14-helix, 12-helix) and sheets.[1]

Accurate spectroscopic characterization of this intermediate is paramount.[1] The Boc (tert-

butoxycarbonyl) group serves as the orthogonal protecting group for the amine, while the free

carboxylic acid allows for C-terminal activation.[1] Impurities in this material—often stemming
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from Arndt-Eistert homologation or reductive amination syntheses—can catastrophically poison

downstream Solid Phase Peptide Synthesis (SPPS).[1]

This guide provides a definitive spectroscopic reference (NMR, IR, MS) and a self-validating

Quality Control (QC) workflow for researchers.

Molecular Architecture & Synthesis Context
Understanding the synthesis is required to interpret the spectra, particularly for identifying

impurities.

Primary Synthetic Route: Arndt-Eistert Homologation of Boc-2-aminobutyric acid.[1]

Key Impurities: Residual silver salts, diazoketone intermediates (distinct IR peak ~2100

cm⁻¹), or urea byproducts.[1]

Alternative Route: Michael addition of ammonia to pent-2-enoic acid followed by Boc

protection.[1]

Key Impurities: Regioisomers (2-amino isomer) or racemates.[1]

Chemical Structure[1][3][6][7][8][9][10][11][12]
IUPAC Name: 3-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoic acid[1]

Chirality: The C3 position is chiral.[1] Spectroscopic data below applies to both (R) and (S)

enantiomers in achiral solvents.

Spectroscopic Profiling
Nuclear Magnetic Resonance (NMR) Spectroscopy
Solvent: Chloroform-d (

) is the standard for characterization due to excellent solubility and clear separation of amide
protons.[1]

is recommended if aggregation is observed.[1]
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H NMR Data (400 MHz,

)
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Position /
Assignment

Shift (

, ppm)
Multiplicity Integration

Coupling (

, Hz)

Structural
Logic

COOH 10.5 - 12.0 Broad Singlet 1H -

Carboxylic

acid proton;

shift varies

with

concentration

/H-bonding.

[1]

NH

(Carbamate)
5.05

Broad

Doublet
1H ~8.5

Amide

proton;

indicates

successful

Boc

protection.[1]

Disappears

with

shake.[1]

H-3 (

-CH)
3.90 - 4.05 Multiplet 1H -

Chiral center

methine;

deshielded by

adjacent

Nitrogen.[1]

H-2 (

-CH

)

2.55
Doublet of

Doublets
2H

Diastereotopi

c protons

adjacent to

Carbonyl;

characteristic

of

-amino acids.

[1]

H-4 (Side

chain CH

1.50 - 1.65 Multiplet 2H - Methylene of

the ethyl side
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) chain.[1]

Boc-CH 1.44 Singlet 9H -

The "Boc

Singlet"—

critical

integration

reference

standard.[1]

H-5 (Terminal

CH

)

0.94 Triplet 3H 7.4

Terminal

methyl of the

pentanoic

backbone.[1]

C NMR Data (100 MHz,

)
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Carbon Type
Shift (

, ppm)
Assignment Logic

C=O (Acid) 176.2
Most deshielded signal;

carbonyl of the free acid.[1]

C=O (Boc) 155.8

Carbamate carbonyl;

characteristic of Boc

protection.[1]

C

(Boc)
79.6

Quaternary carbon of the t-

butyl group.[1]

C-3 (

-CH)
49.8

Methine carbon attached to

Nitrogen.

C-2 (

-CH

)

38.5

Methylene alpha to the acid;

distinct from

-amino acids.[1]

Boc-CH 28.4
Intense signal representing 3

equivalent methyl groups.[1]

C-4 (Side chain) 27.1
Methylene of the ethyl side

chain.[1]

C-5 (Terminal) 10.3 Terminal methyl group.[1]

Analyst Note: In

C NMR, look for the absence of a peak at ~210 ppm (ketone) or ~50-60 ppm

(unreacted starting material amine without Boc).[1]
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Infrared (IR) Spectroscopy[1][13]
IR is the fastest method to verify the functional group integrity, specifically the coexistence of

the free acid and the carbamate.

Method: ATR-FTIR (Solid state)[1]

Wavenumber (cm

)
Vibration Mode Diagnostic Value

3300 - 3400 N-H Stretch

Sharp/Medium.[1] Confirms

secondary amine (urethane).

[1]

2500 - 3300 O-H Stretch

Broad.[1] Characteristic

"carboxylic acid dimer"

envelope.[1]

1705 - 1720 C=O[1] Stretch (Acid)
Strong.[1] The free carboxylic

acid carbonyl.

1680 - 1695 C=O[1] Stretch (Boc)

Strong.[1] The urethane

(carbamate) carbonyl.[1] Often

appears as a shoulder or

doublet with the acid peak.[1]

1520 - 1540 N-H Bend (Amide II)
Medium.[1] Confirms peptide-

like bond character.[1]

1365 + 1390 C-H Bend (t-Butyl)

"Gem-dimethyl" doublet.[1]

Specific to the t-butyl group of

Boc.

1160 - 1250 C-O Stretch
Strong.[1] Ester-like C-O

stretch of the Boc group.

Mass Spectrometry (MS)[1][14]
Method: ESI (Electrospray Ionization), Positive Mode.[1]
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The Boc group is acid-labile and thermally sensitive.[1] In MS, it follows a specific

fragmentation pathway involving the loss of the tert-butyl cation (or isobutene).[1]

Molecular Ion:

(Calculated for

)[1]

Sodium Adduct:

(Very common in ESI)[1]

Fragmentation Pattern:

Loss of Isobutene:

.[1] This is the diagnostic transition for Boc groups.

Loss of Boc Group (Isobutene + CO2):

.[1] This represents the protonated free amino acid (3-aminopentanoic acid).[1]

Visualization of Workflows
Mass Spectrometry Fragmentation Logic
This diagram illustrates the predictable cleavage of the Boc protecting group, essential for

confirming identity in MS/MS experiments.

Figure 1: ESI-MS Fragmentation Pathway of 3-(Boc-amino)pentanoic acid showing sequential loss of Boc group.

Parent Ion [M+H]+
m/z 218

Loss of Isobutene
(-56 Da)

Carbamic Acid Ion
m/z 162

Loss of CO2
(-44 Da)

Free Amine Ion
[M+H-Boc]+

m/z 118

Click to download full resolution via product page

[1][2]
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Quality Control (QC) Workflow
A self-validating protocol to ensure the reagent is suitable for peptide synthesis.[1]

Figure 2: Decision-tree workflow for validating 3-(Boc-amino)pentanoic acid purity before SPPS.

Raw Sample
(White Powder)

Solubility Test
(10mg in 0.5mL CDCl3)

Visual Check:
Clear? No particulates?

1H NMR Acquisition
(16 Scans, d1=5s)

Yes

QC FAIL
Recrystallize (EtOAc/Hex)

No (Insoluble salts)
Check: Boc Integral

Is Ratio Boc(9H):H-2(2H) = 4.5:1?

Check: Impurities
Peaks at 2.1-2.3 (Acetone)?

Peaks at 7.2 (Toluene)?

Yes

No (Boc cleavage)

QC PASS
Release for Synthesis

No Impurities Solvent Detected
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Click to download full resolution via product page

Experimental Protocols
Sample Preparation for NMR

Massing: Weigh 10-15 mg of 3-(Boc-amino)pentanoic acid into a clean vial.

Solvation: Add 600

L of

(99.8% D, with 0.03% TMS).[1]

Filtration (Optional): If the solution is cloudy (indicating inorganic salts from synthesis), filter

through a small plug of glass wool into the NMR tube.

Acquisition: Run a standard proton sequence. Crucial: Set the relaxation delay (

) to at least 5 seconds to ensure accurate integration of the carboxylic acid proton if
quantitative purity is required.

TLC Analysis (Quick Purity Check)
Stationary Phase: Silica Gel 60

.[1]

Mobile Phase: Hexanes : Ethyl Acetate (1:[1]1) + 1% Acetic Acid (to prevent tailing of the free

acid).[1]

Visualization:

UV (Weak absorption, only if impurities are aromatic).[1]

Ninhydrin Stain: Will be negative (Boc protects the amine).[1]

PMA (Phosphomolybdic Acid) Stain: Heat gun required.[1] The spot will appear dark

blue/green.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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